
Retinol Acetate: A Technical Guide to its
Properties, Analysis, and Biological Activity

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Retinol, acetate

Cat. No.: B7790764 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of retinol acetate, a key synthetic derivative

of vitamin A. The document details its chemical properties, analytical quantification, and its

mechanism of action through the retinoid signaling pathway. Experimental protocols from

seminal research are provided to offer practical insights for laboratory applications.

Core Properties of Retinol Acetate
Retinol acetate, the acetate ester of retinol, is a fat-soluble compound widely used in dietary

supplements, fortified foods, and cosmetic applications due to its enhanced stability compared

to retinol. Its biological activity is primarily exerted after its conversion to retinoic acid within the

body.

Property Value Reference

CAS Number 127-47-9 --INVALID-LINK--

Molecular Formula C₂₂H₃₂O₂ --INVALID-LINK--

Molecular Weight 328.49 g/mol --INVALID-LINK--

The Retinoid Signaling Pathway: Mechanism of
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Retinol acetate itself is not the primary bioactive molecule. Upon absorption, it is hydrolyzed to

retinol, which is then oxidized in a two-step process to its active form, all-trans-retinoic acid

(ATRA).[1][2][3] ATRA is the key ligand that modulates gene expression by binding to nuclear

receptors.

The canonical retinoid signaling pathway begins with the transport of retinol into the cell.

Intracellularly, retinol is reversibly oxidized to retinaldehyde, which is then irreversibly oxidized

to ATRA.[2] ATRA is transported into the nucleus where it binds to the Retinoic Acid Receptor

(RAR), which is heterodimerized with the Retinoid X Receptor (RXR). This ligand-receptor

complex then binds to specific DNA sequences known as Retinoic Acid Response Elements

(RAREs) in the promoter regions of target genes, thereby regulating their transcription.[3][4][5]

This regulation of gene expression underlies the profound effects of retinoids on cellular

processes such as proliferation, differentiation, and apoptosis.[4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://en.wikipedia.org/wiki/Vitamin_A
https://pmc.ncbi.nlm.nih.gov/articles/PMC3931982/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3931982/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3849227/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3849227/
https://pubmed.ncbi.nlm.nih.gov/23973942/
https://pubmed.ncbi.nlm.nih.gov/23973942/
https://www.benchchem.com/product/b7790764#cas-number-and-molecular-weight-of-retinol-acetate
https://www.benchchem.com/product/b7790764#cas-number-and-molecular-weight-of-retinol-acetate
https://www.benchchem.com/product/b7790764#cas-number-and-molecular-weight-of-retinol-acetate
https://www.benchchem.com/product/b7790764#cas-number-and-molecular-weight-of-retinol-acetate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b7790764?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7790764?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

